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Compound of Interest

Compound Name: O-Desmethyl Tramadol-d6

Cat. No.: B1145074

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of O-Desmethyl Tramadol-d6, a key analytical
internal standard for its active parent compound, O-Desmethyl Tramadol. This document

covers reliable suppliers, pricing information, detailed experimental protocols for its use in
analytical chemistry, and a review of the relevant biological pathways.

Sourcing and Procurement of O-Desmethyl
Tramadol-d6

O-Desmethyl Tramadol-d6 is primarily available as a certified reference material (CRM) for
research and forensic use. It is typically supplied as a solution in methanol at a concentration of
100 pg/mL or as a neat solid. The following table summarizes publicly available information
from various suppliers. Please note that pricing and availability are subject to change and may
not be publicly listed for all vendors. It is recommended to contact the suppliers directly for the
most current information and to request a certificate of analysis.
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Catalog
. Product . . .
Supplier y Number Purity/Form  Quantity Price (USD)
Description
(Example)
Certified
O-Desmethyl-
) Reference )
) cis-tramadol- ] $215.25 (List
Sigma- Material, 100 )
. D6 D-058-1ML i 1mL Price:
Aldrich ) pg/mL in
hydrochloride $287.00)[1]
) methanol (as
solution
free base)
Certified
. Reference
Cerilliant (a O-Desmethyl- )
o ) ] Material, 100
MilliporeSigm  cis-tramadol- D-058-1ML ) 1mL $287.00[2]
pg/mL in
a brand) D6 HCI
methanol (as
free base)
O-Desmethyl- Certified
cis-tramadol- Reference )
Cayman ] Inquire for
] d6 42181 Material, 100 100 pg ]
Chemical ] ) price
(hydrochlorid pg/mL in
e) (CRM) methanol
O-Desmethyl )
LGC TRC- Inquire for
Tramadol-d6 Neat 1 mg, 10 mg ]
Standards ) D294743 price[3]
Hydrochloride
MedChemEx  O-Desmethyl Inquire for
HY-109054S Neat 1 mg, 5mg ]
press Tramadol-d6 price
United States  O-Desmethyl ) Inquire for
_ ) D3220-90X ~90% solid 1mg _
Biological Tramadol-d6 price[4]
Pharmaffiliate = O-Desmethyl PA STI White to Off- - Inquire for
] ) Not specified ]
S Tramadol-d6 028800 White Solid price[5]

Biological Pathways and Mechanism of Action
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O-Desmethyl Tramadol is the primary active metabolite of the analgesic drug Tramadol. The
deuterated form, O-Desmethyl Tramadol-d6, serves as an ideal internal standard for its
guantification in biological matrices due to its identical chemical properties and distinct mass.

Metabolic Pathway of Tramadol

Tramadol is extensively metabolized in the liver, primarily by the cytochrome P450 enzymes
CYP2D6 and CYP3A4. The O-demethylation of tramadol to O-Desmethyl Tramadol (M1) is
catalyzed by CYP2D6 and is the principal pathway leading to the pharmacologically active
metabolite.[6][7] N-demethylation to N-desmethyltramadol (M2) is carried out by CYP3A4 and
CYP2B6.[6][7]

Metabolic Pathway of Tramadol
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Metabolic conversion of Tramadol to its primary metabolites.

Mechanism of Action of O-Desmethyl Tramadol

O-Desmethyl Tramadol (M1) is a more potent p-opioid receptor agonist than its parent
compound, Tramadol, and is primarily responsible for its analgesic effects.[4] The mechanism
of action is twofold:
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e p-Opioid Receptor Agonism: O-Desmethyl Tramadol binds to and activates p-opioid
receptors in the central nervous system, leading to a reduction in the perception of pain.[3]

» Monoamine Reuptake Inhibition: The different enantiomers of tramadol and its metabolites
also contribute to analgesia by inhibiting the reuptake of serotonin and norepinephrine.[2]

Mechanism of Action of O-Desmethyl Tramadol
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Dual mechanism of action of O-Desmethyl Tramadol.

Experimental Protocols

O-Desmethyl Tramadol-d6 is crucial for the accurate quantification of O-Desmethyl Tramadol
in biological samples using isotope dilution mass spectrometry. Below are detailed protocols for
sample preparation and analysis.

Synthesis of O-Desmethyl Tramadol
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While O-Desmethyl Tramadol-d6 is typically purchased as a CRM, understanding the
synthesis of the unlabeled compound provides valuable context. A common method involves
the demethylation of Tramadol.

Protocol for Demethylation of Tramadol:

e Reaction Setup: In a clean flask under a nitrogen atmosphere, add Tramadol (1 equivalent),
ethylene glycol (as solvent), polyethylene glycol-400 (as a phase transfer catalyst), and
potassium hydroxide (excess).[1][6]

o Heating: Heat the reaction mixture to 195-200°C for approximately 24 hours.[1][6]
o Workup:

Cool the reaction mixture and dilute with water.

o

[¢]

Extract with toluene to remove any unreacted Tramadol.[6]

[¢]

Acidify the aqueous layer to a pH of 4 to precipitate O-Desmethyl Tramadol.[6]

[e]

Extract the product with dichloromethane.[6]

 Purification: The crude product can be further purified by conversion to its hydrochloride salt
and recrystallization from acetone to achieve high purity (>99%).[1][6]

Solid-Phase Extraction (SPE) for Tramadol and
Metabolites from Biological Matrices

This protocol is designed for the extraction of Tramadol and its metabolites, including O-
Desmethyl Tramadol, from plasma and urine prior to LC-MS/MS analysis. O-Desmethyl
Tramadol-d6 should be added as an internal standard at the beginning of the sample
preparation.

Materials:
¢ Mixed-mode cation exchange SPE cartridges

e Methanol (HPLC grade)
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» Deionized water

e Ammonium acetate buffer (50 mM, pH 6.0)
e Acetic acid (1 M)

o Ammonium hydroxide (5% in methanol)

e SPE manifold

e Vortex mixer and centrifuge

 Nitrogen evaporator

Procedure:

e Sample Pre-treatment:

o Plasma/Serum: To 1 mL of sample, add 1 mL of 50 mM ammonium acetate (pH 6.0).
Vortex for 30 seconds.

o Urine: Dilute 1 mL of urine with 1 mL of 50 mM ammonium acetate (pH 6.0). Vortex for 30
seconds.

e SPE Cartridge Conditioning:
o Pass 1 mL of methanol through the cartridge.
o Pass 1 mL of deionized water through the cartridge.
o Equilibrate with 1 mL of 50 mM ammonium acetate (pH 6.0).

o Sample Loading: Load the pre-treated sample onto the conditioned cartridge at a flow rate of
approximately 1 mL/min.

e Washing:

o Wash with 1 mL of 50 mM ammonium acetate (pH 6.0).
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o Wash with 1 mL of 1 M acetic acid.

o Wash with 1 mL of methanol.

o Dry the cartridge under vacuum for 5 minutes.

e Elution: Elute the analytes with 2 x 1 mL of 5% ammonium hydroxide in methanol.

o Evaporation and Reconstitution:

o Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

o Reconstitute the residue in 100 pL of the mobile phase used for LC-MS/MS analysis.
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Solid-Phase Extraction Workflow
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Workflow for the solid-phase extraction of Tramadol and its metabolites.
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LC-MS/MS Analysis

The following table summarizes typical LC-MS/MS conditions for the analysis of Tramadol and

its metabolites. These should be optimized for the specific instrument and application.

Parameter

Condition

LC Column

C18 reversed-phase column (e.g., 2.1 x 50 mm,

2 um particle size)

Mobile Phase A

0.1% Formic acid in water

Mobile Phase B

0.1% Formic acid in acetonitrile

Gradient

A linear gradient from low to high organic phase

(e.g., 5% to 95% B) over several minutes.

Flow Rate

0.2 - 0.4 mL/min

Injection Volume

5-10pL

lonization Mode

Electrospray lonization (ESI), Positive

MS/MS Mode

Multiple Reaction Monitoring (MRM)

MRM Transitions (Example)

Tramadol: m/z 264 -> 580-Desmethyl Tramadol:
m/z 250 -> 580-Desmethyl Tramadol-d6: m/z
256 -> 64

Conclusion

O-Desmethyl Tramadol-d6 is an indispensable tool for researchers and professionals in the

fields of pharmacology, toxicology, and clinical chemistry. Its use as an internal standard

ensures the accuracy and reliability of quantitative methods for the analysis of O-Desmethyl

Tramadol, the active metabolite of Tramadol. This guide provides a comprehensive starting

point for sourcing this reference material and implementing robust analytical protocols. For

specific applications, further optimization of the described methods may be necessary.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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